Cas no 1804234-80-7 (Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate)

Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate structure
1804234-80-7 structure
Product Name:Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate
CAS No:1804234-80-7
MF:C11H12BrFO3
MW:291.113586425781
CID:4979395
Update Time:2025-07-17

Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate
    • Inchi: 1S/C11H12BrFO3/c1-15-11(14)5-3-8-2-4-9(12)10(6-8)16-7-13/h2,4,6H,3,5,7H2,1H3
    • InChI Key: NMTOYSFWMHJVMN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1OCF)CCC(=O)OC

Computed Properties

  • Exact Mass: 289.99538 g/mol
  • Monoisotopic Mass: 289.99538 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 291.11
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5

Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013013669-250mg
Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate
1804234-80-7 97%
250mg
494.40 USD 2021-06-25
Alichem
A013013669-500mg
Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate
1804234-80-7 97%
500mg
806.85 USD 2021-06-25
Alichem
A013013669-1g
Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate
1804234-80-7 97%
1g
1,549.60 USD 2021-06-25

Additional information on Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate

Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate (CAS No. 1804234-80-7): A Comprehensive Overview

Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate, identified by the CAS number 1804234-80-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and synthetic chemistry. The presence of both bromo and fluromethoxy substituents on the aromatic ring, combined with the propanoate ester moiety, makes it a versatile intermediate for various chemical transformations.

The< strong>4-bromo-3-(fluoromethoxy)phenyl moiety is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating groups, which can influence the reactivity and properties of the compound. This dual functionality has been exploited in various synthetic pathways, enabling the construction of more complex molecules. The< strong>propanoate ester group not only provides a site for further functionalization but also contributes to the overall solubility and stability of the compound, making it suitable for both laboratory-scale reactions and potential industrial applications.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that target specific biological pathways. Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate has emerged as a valuable building block in this context. Its structural features make it a promising candidate for further derivatization, leading to compounds with enhanced biological activity. For instance, researchers have explored its potential as a precursor for kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

The< strong>fluoromethoxy group, in particular, has been recognized for its ability to modulate metabolic stability and binding affinity in drug molecules. This property has been leveraged in the design of drugs that require prolonged half-lives or improved target specificity. Additionally, the< strong>bromo substituent offers a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

Recent studies have highlighted the utility of Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often critical in cellular signaling pathways and are implicated in numerous diseases. By designing molecules that disrupt these interactions, researchers aim to develop therapeutic agents that can modulate disease processes at a molecular level. The compound's versatility has allowed chemists to explore diverse synthetic strategies, leading to innovative drug candidates.

The pharmaceutical industry has also shown interest in this compound for its potential use in next-generation antiviral therapies. The structural motifs present in Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate can be modified to create molecules that inhibit viral replication or interfere with host-virus interactions. This approach is particularly relevant given the ongoing challenges posed by emerging infectious diseases. Researchers are continuously screening libraries of compounds like this one to identify leads that can be developed into effective treatments.

Beyond its pharmaceutical applications, Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate has found utility in materials science and agrochemical research. Its unique chemical properties make it a valuable intermediate for synthesizing advanced materials with tailored functionalities. For example, it has been used in the preparation of organic semiconductors and liquid crystals, where precise control over molecular structure is essential for achieving desired material properties.

In agrochemicals, the compound serves as a precursor for developing novel pesticides and herbicides. The ability to introduce various functional groups allows chemists to design molecules that are highly selective towards specific targets while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that protect crops without harming beneficial organisms or ecosystems.

The synthesis of Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate itself is an intriguing challenge that highlights the ingenuity of modern synthetic chemistry. Various routes have been explored, each offering distinct advantages depending on the desired scale and purity requirements. Common strategies involve multi-step sequences that incorporate functional group transformations such as bromination, fluorination, esterification, and coupling reactions. These methods often require careful optimization to ensure high yields and minimal side products.

The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the biaryl core of this compound. These reactions provide a reliable means of forming carbon-carbon bonds under mild conditions, making them suitable for large-scale production. Additionally, recent advances in flow chemistry have enabled continuous manufacturing processes for complex molecules like Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate, improving efficiency and reducing waste.

In conclusion, Methyl 3-(4-bromo-3-(fluoromethoxy)phenyl)propanoate (CAS No. 1804234-80-7) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate for pharmaceutical development, materials science, and agrochemical innovation. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific discovery and technological progress.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.